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An In-depth Technical Guide for Researchers and Scientists

The thermal decomposition of ammonium dichromate, ((NH4)2Cr207), serves as a classic and
convenient method for the production of pure nitrogen gas in a laboratory setting.[1][2][3] This
inorganic salt, upon heating, undergoes a vigorous and exothermic intramolecular redox
reaction, yielding nitrogen gas, solid chromium(lll) oxide, and water vapor.[4][5][6] The reaction
is visually striking, often demonstrated as the "chemical volcano" experiment, due to the
production of a large volume of dark green, fluffy chromium(lll) oxide.[2][6] This guide provides
a comprehensive overview of the chemical principles, experimental protocols, and safety
considerations for utilizing ammonium dichromate as a source of pure nitrogen.

Chemical Principles

The thermal decomposition of ammonium dichromate is an intramolecular oxidation-reduction
reaction where the ammonium ion (NHa4*) is oxidized and the dichromate ion (Cr20727) is
reduced. The chromium in the dichromate ion is in the +6 oxidation state and is reduced to the
+3 oxidation state in chromium(lll) oxide.[3] Concurrently, the nitrogen in the ammonium ion is
oxidized from its -3 state to the 0 oxidation state in elemental nitrogen (N2).

The balanced chemical equation for this reaction is:

(NHa)2Cr207(s) — Cr203(s) + Na(g) + 4H20(g)[4][5][7]
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This reaction is thermodynamically unstable and, once initiated by heat, proceeds
exothermically and is self-sustaining.[2][6] The primary gaseous product is nitrogen, making it a
useful laboratory preparation method.[5][7]

Quantitative Data

The stoichiometry of the decomposition reaction allows for precise calculation of the expected
yield of nitrogen gas. The following table summarizes the key quantitative data for this process.

Parameter Value Unit Source

Molar Mass of

252.07 g/mol [8]
(NHa4)2Cr207
Molar Mass of N2 28.01 g/mol N/A
Molar Mass of Cr20s3 151.99 g/mol N/A
Molar Mass of H20 18.02 g/mol N/A
Reaction 1 mole (NH4)2Cr207 )

o _ mole ratio [8]

Stoichiometry yields 1 mole Nz
Theoretical Nz Yield 0.111 g N2 / g (NH4)2Cr207 Calculated
Enthalpy of Reaction

-429.1+3 kcal/mol [2]
(AH)
Initiation Temperature ~190 °C 9]

Purity of Nitrogen Gas

The primary gaseous product of the thermal decomposition of ammonium dichromate is
nitrogen.[7] However, the purity of the collected gas can be affected by the presence of water
vapor, which is also a significant product of the reaction.[4][5] Additionally, some studies have
noted the evolution of small quantities of ammonia and oxides of nitrogen, particularly if the
decomposition is carried out under conditions that differ from the standard procedure.[10] For
applications requiring high-purity nitrogen, the collected gas should be passed through a drying
agent, such as anhydrous calcium chloride, to remove water vapor.
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It is also important to note that the reaction may not go to completion, and some unreacted
ammonium dichromate may remain mixed with the chromium(lll) oxide residue.[2]

Experimental Protocol

This section details the methodology for the laboratory-scale generation of nitrogen gas from
the thermal decomposition of ammonium dichromate.

Materials and Apparatus:

o« Ammonium dichromate ((NH4)2Cr207)
o Large, hard-glass test tube or a small flask
e Bunsen burner or heating mantle

o Gas delivery tube

e Pneumatic trough or a large beaker

e Gas collection jars or cylinders

o Water

e Stand and clamps

e Analytical balance

Safety Precautions:

 Toxicity and Carcinogenicity: Ammonium dichromate and all chromium(VI) compounds are
highly toxic, corrosive, and carcinogenic.[2][4][11] Avoid inhalation of dust and direct skin
contact.

o Personal Protective Equipment (PPE): Always wear safety goggles, a lab coat, and
chemical-resistant gloves.
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» Ventilation: This experiment must be performed in a well-ventilated fume hood to avoid
inhalation of the fine chromium(lll) oxide particles and any potential gaseous byproducts.

o Exothermic Reaction: The reaction is highly exothermic and can be vigorous.[11] Use
appropriate heat-resistant glassware and secure the apparatus firmly.

e Residue Handling: The resulting chromium(lll) oxide is also a skin and respiratory irritant and
should be handled with care. Dispose of it according to institutional hazardous waste
protocols.

Procedure:

o Apparatus Setup: Assemble the gas generation and collection apparatus as depicted in the
experimental workflow diagram. The reaction vessel (hard-glass test tube) should be
clamped securely at a slight angle. The gas delivery tube should lead from the reaction
vessel to a pneumatic trough filled with water for gas collection by water displacement.

e Weighing the Reactant: Accurately weigh approximately 5-10 grams of ammonium
dichromate crystals.

o Reactant Placement: Carefully place the weighed ammonium dichromate into the hard-
glass test tube.

« Initiating the Reaction: Gently heat the test tube containing the ammonium dichromate with
a Bunsen burner. The orange crystals will darken and begin to decompose.[2]

o Controlling the Reaction: Once the reaction starts, it is self-sustaining and will proceed
rapidly.[6] The heating can be moderated or removed as the reaction progresses.

e Gas Collection: Collect the evolved nitrogen gas in inverted gas jars filled with water in the
pneumatic trough. The nitrogen will displace the water in the jars.

o Completion and Cooling: The reaction is complete when the evolution of gas ceases, and the
orange ammonium dichromate has been completely converted into a voluminous, dark
green chromium(lll) oxide powder.[2][3] Allow the apparatus to cool down completely before
disassembly.
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+ Residue Disposal: Carefully remove the chromium(lll) oxide residue from the test tube and
dispose of it as hazardous chemical waste.

Visualizations
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Caption: Chemical reaction pathway for the thermal decomposition of ammonium dichromate.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b147842?utm_src=pdf-body-img
https://www.benchchem.com/product/b147842?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147842?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Preparation

1. Assemble

Apparatus

(Reaction Vessel & Gas Collection)

2. Weigh (NH4)2Cr207

3. Place Reactant in Vessel

Reaction & Collection

4. Gently Heat to Initiate

5. Collect N2 Gas

Post-R

(Displacement of Water)

action

6. Cool Apparatus

l

7. Dispose of Cr203 Residue

Click to download full resolution via product page

Caption: Experimental workflow for nitrogen generation from ammonium dichromate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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